Cas no 1603355-87-8 (Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-)

• Product Name: Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-
• CAS No: 1603355-87-8
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5283407
• Update Time: 2025-10-21

Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-

• Inchi： 1S/C10H13ClO/c1-3-10(2,8-11)6-9-4-5-12-7-9/h3-5,7H,1,6,8H2,2H3
• InChI Key： ZNXOVWGEGVUMHN-UHFFFAOYSA-N
• SMILES： O1C=CC(CC(CCl)(C)C=C)=C1

Additional information on Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-

Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] (CAS No. 1603355-87-8)

Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] is a specialized organic compound with the CAS registry number 1603355-87-8. This compound belongs to the class of furans, which are five-membered heterocyclic aromatic compounds containing one oxygen atom. The structure of this compound is characterized by a furan ring substituted at the 3-position with a 2-(chloromethyl)-2-methyl-3-buten-1-yl group, which introduces unique chemical properties and reactivity.

The synthesis of Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] involves advanced organic chemistry techniques, often leveraging catalytic processes and precise control over reaction conditions. Recent studies have highlighted its potential applications in polymer chemistry, where its reactivity and stability make it a valuable building block for constructing functional polymers. Additionally, this compound has shown promise in drug delivery systems, where its ability to form stable complexes with various therapeutic agents enhances drug efficacy and reduces side effects.

One of the most intriguing aspects of Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] is its role in click chemistry reactions. Researchers have demonstrated that this compound can participate in efficient cycloaddition reactions, enabling the rapid construction of complex molecular architectures. This property is particularly advantageous in the development of bioconjugates and nanomaterials, where precise control over molecular assembly is critical.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]. High-level quantum mechanical calculations have revealed that the presence of the chloromethyl group significantly alters the electron distribution within the molecule, enhancing its nucleophilic reactivity. This understanding has paved the way for novel synthetic strategies that exploit these electronic properties to achieve higher yields and selectivity in chemical transformations.

In terms of environmental impact, studies have shown that Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] exhibits moderate biodegradability under aerobic conditions. However, its persistence in certain environmental matrices raises concerns about long-term ecological effects. Ongoing research is focused on developing sustainable synthesis routes and degradation pathways to minimize its environmental footprint while maintaining its utility in industrial applications.

The versatility of Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yli has also made it a subject of interest in materials science. Its ability to form stable covalent networks has led to its use in the development of advanced coatings and adhesives with enhanced mechanical properties. Furthermore, its compatibility with various polymerization techniques makes it a candidate for next-generation composite materials.

From a safety standpoint, handling Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yli requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation to ensure operator safety.

In conclusion, Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yli (CAS No. 1603355